Cas no 89650-03-3 (2,4-Pentadienoic acid, 5-(3-methoxyphenyl)-2-methyl-)

• Product Name: 2,4-Pentadienoic acid, 5-(3-methoxyphenyl)-2-methyl-
• CAS No: 89650-03-3
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 593392
• PubChem ID: 71325454
• Update Time: 2025-04-19

2,4-Pentadienoic acid, 5-(3-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 5-(3-methoxyphenyl)-2-methyl-
• 5-(3-methoxyphenyl)-2-methylpenta-2,4-dienoic acid
• DTXSID70754785
• 89650-03-3

• Inchi： 1S/C13H14O3/c1-10(13(14)15)5-3-6-11-7-4-8-12(9-11)16-2/h3-9H,1-2H3,(H,14,15)
• InChI Key： MUMFCOINGVLYQJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C=CC=C(C(=O)O)C)=C1

Computed Properties

• Exact Mass: 218.094294304g/mol
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų